N-methyl-2-[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]pyrimidin-4-amine

• IUPAC Name: [1-[1-[4-(methylamino)pyrimidin-2-yl]piperidin-4-yl]piperidin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C20H32N6O/c1-21-18-6-9-22-20(23-18)25-13-7-17(8-14-25)26-12-4-5-16(15-26)19(27)24-10-2-3-11-24/h6,9,16-17H,2-5,7-8,10-15H2,1H3,(H,21,22,23)
• InChI Key: RNJIGPXCGZMPLW-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=NC=C1)N2CCC(CC2)N3CCCC(C3)C(=O)N4CCCC4
• Molecular Formula: C20H32N6O
• Molecular Weight: 372.5 g/mol

Description

N-methyl-2-[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]pyrimidin-4-amine, also known as MP-10, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.

Scientific Research Applications

N-methyl-2-[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]pyrimidin-4-amine has shown promising results in various scientific research applications. One of the potential applications of this compound is in the treatment of neurodegenerative diseases such as Alzheimer's disease. In one study, this compound was found to inhibit the aggregation of amyloid-beta peptide, which is the main component of amyloid plaques in Alzheimer's disease. This compound was also found to have neuroprotective effects on neuronal cells, which could be beneficial in the treatment of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of N-methyl-2-[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]pyrimidin-4-amine is not fully understood, but it is believed to involve the inhibition of protein aggregation and the modulation of neurotransmitter systems. This compound has been found to inhibit the aggregation of amyloid-beta peptide by binding to its hydrophobic regions. This compound has also been found to modulate the activity of dopamine and serotonin receptors, which could be beneficial in the treatment of neuropsychiatric disorders.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. In one study, this compound was found to increase the levels of dopamine and serotonin in the brain, which could be beneficial in the treatment of neuropsychiatric disorders such as depression and anxiety. This compound was also found to have antioxidant and anti-inflammatory effects, which could be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-methyl-2-[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]pyrimidin-4-amine is its potential use in the treatment of various diseases, including neurodegenerative diseases and neuropsychiatric disorders. This compound has also shown promising results in various scientific research applications. However, one of the limitations of this compound is its limited availability, which could hinder its use in scientific research.

Future Directions

There are several future directions for the use of N-methyl-2-[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]pyrimidin-4-amine in scientific research. One of the future directions is to investigate the potential use of this compound in the treatment of other diseases, such as cancer and cardiovascular diseases. Another future direction is to investigate the potential use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Conclusion
In conclusion, this compound is a novel compound that has shown promising results in various scientific research applications. Its potential use in the treatment of various diseases, including neurodegenerative diseases and neuropsychiatric disorders, makes it a valuable compound for scientific research. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of N-methyl-2-[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]pyrimidin-4-amine has been achieved using different methods, including the use of microwave irradiation and a multi-component reaction. In one study, this compound was synthesized using a three-component reaction involving the reaction of 4-aminopyrimidine, 1,4-bis(3-aminopropyl)piperazine, and pyrrolidine-1-carbonyl chloride. The reaction was carried out in the presence of triethylamine and acetonitrile as the solvent at room temperature, and the yield of this compound was found to be 89%.